Cas no 843621-46-5 (2-(6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy-propanoic Acid)

• Product Name: 2-(6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy-propanoic Acid
• CAS No: 843621-46-5
• MF: C₁₅H₁₅ClO₅
• MW: 310.729604005814
• MDL: MFCD03848271
• CID: 3142000
• PubChem ID: 2771982
• Update Time: 2025-05-21

2-(6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy-propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy)propanoic acid
• AKOS004939022
• 2-[(6-chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy]propanoic acid
• 2-[(6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy]-propanoic acid
• propanoic acid, 2-[(6-chloro-2-oxo-4-propyl-2H-1-benzopyran-7-yl)oxy]-
• 843621-46-5
• ALBB-015596
• STK716456
• EN300-303280
• MFCD03848271
• 2-((6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy)propanoicacid
• LS-04884
• H31211
• 2-(6-chloro-2-oxo-4-propylchromen-7-yl)oxypropanoic acid
• 2-(6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy-propanoic Acid

• MDL： MFCD03848271
• Inchi： 1S/C15H15ClO5/c1-3-4-9-5-14(17)21-12-7-13(11(16)6-10(9)12)20-8(2)15(18)19/h5-8H,3-4H2,1-2H3,(H,18,19)
• InChI Key： MGULNSAVHAUNKV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(=CC(=O)O2)CCC)OC(C(=O)O)C

Computed Properties

• Exact Mass: 310.0608013Da
• Monoisotopic Mass: 310.0608013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-(6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy-propanoic Acid

Compound CAS No 843621-46-5: 2-(6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy-propanoic Acid

The compound with CAS No 843621-46-5, known as 2-(6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy-propanoic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and biochemistry. This compound is characterized by its unique structure, which includes a chromen ring system with a chlorine substituent and a propyl group, along with a propanoic acid moiety. The chromen ring, a benzopyran derivative, is a key structural feature that contributes to its potential biological activity.

Recent studies have highlighted the antioxidant properties of this compound, suggesting its potential application in combating oxidative stress-related diseases. Researchers have also explored its anti-inflammatory effects, which could make it a candidate for treating conditions such as arthritis and neurodegenerative disorders. Furthermore, preliminary findings indicate that this compound may exhibit anticancer activity by targeting specific signaling pathways involved in tumor growth and metastasis.

The synthesis of 2-(6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy-propanoic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the chromen ring system through cyclization reactions and the subsequent introduction of the propanoic acid group via esterification or other functional group transformations. The use of green chemistry principles in its synthesis has been emphasized to minimize environmental impact and improve process efficiency.

In terms of applications, this compound has shown promise in the development of novel drug delivery systems. Its ability to form stable complexes with various biomolecules makes it an ideal candidate for targeted drug delivery. Additionally, its biocompatibility and bioavailability have been extensively studied, with results indicating favorable pharmacokinetic profiles that support its potential use in clinical settings.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its interaction with key biological targets, such as enzymes and receptors, which are critical for understanding its mechanism of action. For instance, molecular dynamics simulations have revealed that the chlorine substituent plays a crucial role in stabilizing interactions with target proteins, thereby enhancing its therapeutic efficacy.

The structural uniqueness of CAS No 843621-46-5 also lends itself to applications in the field of agrochemicals. Preliminary experiments have demonstrated its potential as an herbicide or fungicide, offering a new avenue for sustainable pest management in agriculture. Its ability to inhibit key enzymes involved in plant growth regulation has been particularly noted as a promising trait for developing eco-friendly agricultural solutions.

In conclusion, the compound 2-(6-Chloro-2-oxo-4-propyl-2H-chromen-7-yloxy)propanoic acid (CAS No 843621) represents a significant advancement in chemical innovation. With its diverse range of potential applications and promising biological activities, it stands at the forefront of research in pharmaceuticals, agrochemicals, and materials science. Continued exploration into its properties and mechanisms will undoubtedly unlock further opportunities for leveraging this compound in real-world applications.